N~2~-[(4-bromophenyl)sulfonyl]-N~2~-methyl-N~1~-(5-methyl-3-isoxazolyl)glycinamide

• IUPAC Name: 2-[(4-bromophenyl)sulfonyl-methylamino]-N-(5-methyl-1,2-oxazol-3-yl)acetamide
• InChI: InChI=1S/C13H14BrN3O4S/c1-9-7-12(16-21-9)15-13(18)8-17(2)22(19,20)11-5-3-10(14)4-6-11/h3-7H,8H2,1-2H3,(H,15,16,18)
• InChI Key: VDUMEIWRNLLRGU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN(C)S(=O)(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C13H14BrN3O4S
• Molecular Weight: 388.24 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a sulfonyl group, a bromophenyl group, a methyl group, and an isoxazole ring. These functional groups could potentially give the compound a variety of chemical properties and reactivities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the bromophenyl group and the isoxazole ring would likely make the molecule relatively flat, while the sulfonyl group could introduce some three-dimensionality.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the bromine atom in the bromophenyl group could be replaced by other groups in a substitution reaction, and the isoxazole ring might be able to participate in various ring-opening reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the bromophenyl group could increase the compound’s density and boiling point, while the isoxazole ring could influence its polarity.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and potential biological activity. It could also be interesting to investigate how the different functional groups in the molecule influence its properties.